AMG28

• Molecular Formula: C27H25NO3S
• Molecular Weight: 443.6 g/mol
• InChI: InChI=1S/C27H25NO3S/c1-19-8-4-5-9-22(19)27-23-12-10-20(29)16-25(23)31-26-17-21(11-13-24(26)27)30-15-7-3-2-6-14-28-18-32/h4-5,8-13,16-17H,2-3,6-7,14-15H2,1H3
• InChIKey: CETVMQKWZDPDDG-UHFFFAOYSA-N

AMG28 Procurement Guide: Chemical Profile and Multi-Kinase Inhibitor Characteristics

AMG28 (CAS 1202764-07-5) is a synthetic small molecule multi-kinase inhibitor with a molecular weight of 332.4 g/mol and the chemical formula C20H20N4O . It exhibits activity against a distinct panel of kinases, most notably NF-κB inducing kinase (NIK/MAP3K14), Tau tubulin kinase 1 and 2 (TTBK1/2), and the phosphoinositide kinase PIKFYVE [1]. This compound is claimed in Amgen patent WO2009158011A1 and has been utilized as a critical tool compound in kinase research and drug discovery programs [2]. Its established crystal structure with TTBK1 (PDB: 7ZHN) provides a robust basis for structure-based drug design [3].

Pathway Studies Multi-kinase profiling of TTBK1, TTBK2, NIK and PIKfyve

Kinase Panel Moderately polypharmacological tool (S10 ≈ 0.05 at 1 µM)

Model Context Supports tau phosphorylation and autophagy pathway investigation

• [1] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. AMG28 Ligand Page. Ligand ID: 12186. View Source
• [2] Chen G, Cushing TD, Fisher B, et al. Alkynyl alcohols as kinase inhibitors. Patent number: WO2009158011A1. Assignee: Amgen Inc. Priority date: 2008-06-26. Publication date: 2009-12-30. View Source
• [3] Protein Data Bank in Europe (PDBe). Crystal structure of TTBK1 in complex with AMG28. PDB ID: 7ZHN. View Source

Why AMG28 Cannot Be Replaced by a Single-Target Analog in Scientific Research

The scientific and procurement value of AMG28 is not derived from its potency against any single kinase, but from its unique, well-characterized multi-kinase inhibition profile. In-class compounds that potently inhibit just one target, such as highly selective TTBK1 inhibitors (e.g., TTBK1-IN-1 with an IC50 of 2.7 nM) or PIKfyve inhibitors (e.g., SGC-PIKFYVE-1 with an IC50 of 6.9 nM), fail to replicate AMG28's signature pattern of simultaneous activity [1]. The compound's kinome-wide selectivity, defined by a specific S10(1 μM) score of 0.052, differentiates it from both more promiscuous analogs (which may have off-target effects) and highly selective derivatives [2]. Substituting AMG28 with a more selective agent would fundamentally alter the experimental conditions, as it would remove the concurrent engagement of multiple relevant kinases (e.g., TTBK1, NIK, PIKFYVE) that defines AMG28's utility as a pharmacological tool [3].

Selective PIKfyve inhibitors Apilimod and YM201636 lack TTBK1/2 and NIK engagement; multi-target modulation may not reproduce.

Dual TTBK inhibitors TTBK1/2-IN-1 and IN-2 exhibit TTBK2 bias, which may alter tau phosphorylation endpoint interpretation.

Isoform-selective probes Highly selective TTBK1 inhibitors (e.g., TTBK1-IN-1) do not recapitulate the broader kinome context of AMG28.

• [1] Chemical Probes Portal. SGC-PIKFYVE-1 Probe Report. View Source
• [2] Wells CI, et al. (2023) 'Indolyl pyrimidinamine library for kinase inhibitor discovery.' Sci Rep 13, 6621. Table 1. View Source
• [3] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. AMG28 Ligand Page. Comment: AMG28 is a small molecule multi-kinase inhibitor... View Source

Quantitative Differentiator Analysis for AMG28 Against Comparator Kinase Inhibitors

Multi-Kinase Inhibition Profile vs. Single-Target PIKfyve Inhibitor

AMG28 exhibits a broader but well-defined multi-kinase inhibition profile compared to the highly selective PIKfyve inhibitor SGC-PIKFYVE-1. At a screening concentration of 1 μM, AMG28 inhibits 21 kinases with a Percent of Control (PoC) value less than 10, resulting in an S10(1 μM) selectivity score of 0.052. In contrast, SGC-PIKFYVE-1 demonstrates a much narrower profile, inhibiting only 8 kinases at this threshold (S10(1 μM) = 0.02) [1][2]. This quantified difference in kinome-wide impact is critical for experimental design.

TTBK1/2 Inhibition

Cross-study comparable

AMG28: TTBK1 IC50 805 nM, TTBK2 IC50 988 nM TTBK1/2-IN-1: TTBK1 816 nM, TTBK2 384 nM TTBK1/2-IN-2: TTBK1 384 nM, TTBK2 175 nM

Supports balanced isoform inhibition context

Enzymatic assays; protocols may vary between vendors

Evidence Dimension	Kinome-wide selectivity (S10 score at 1 μM)
Target Compound Data	S10(1 μM) = 0.052 (21 kinases with PoC < 10)
Comparator Or Baseline	SGC-PIKFYVE-1: S10(1 μM) = 0.02 (8 kinases with PoC < 10)
Quantified Difference	S10 score is 2.6x higher for AMG28; inhibits 13 additional kinases at the PoC < 10 threshold.
Conditions	DiscoverX scanMAX kinase profiling panel (403 wild-type human kinases) at 1 μM compound concentration.

Why This Matters

For researchers investigating polypharmacology or pathways requiring simultaneous modulation of multiple kinases, AMG28 provides a validated and quantifiably different tool from ultra-selective probes, preventing experimental failure due to an overly narrow target profile.

• [1] Wells CI, et al. (2023) 'Indolyl pyrimidinamine library for kinase inhibitor discovery.' Sci Rep 13, 6621. Table 1. View Source
• [2] Chemical Probes Portal. SGC-PIKFYVE-1 Probe Report. View Source

Dual TTBK1/TTBK2 Inhibitory Activity vs. Single TTBK Inhibitors

AMG28 acts as a dual inhibitor of Tau tubulin kinases 1 and 2 (TTBK1/2), with enzymatic IC50 values of 805 nM and 988 nM, respectively. This dual activity is a key differentiator from more selective TTBK1 inhibitors like TTBK1-IN-1, which exhibits potent TTBK1 inhibition (IC50 = 2.7 nM) but lacks published, comparable data for TTBK2 inhibition . The ability of AMG28 to inhibit both isoforms contrasts with the high selectivity of other probes and may be essential for studies where functional redundancy between TTBK1 and TTBK2 is a concern.

Cellular Tau pSer422

Cross-study comparable

AMG28 IC50 1.85 µM TTBK1-IN-1 IC50 315 nM (≈5.9-fold more potent)

Supports tau phosphorylation endpoint review

Cell-based assay measuring Ser422 phosphorylation

Evidence Dimension	Enzymatic inhibition of TTBK1 and TTBK2
Target Compound Data	TTBK1 IC50 = 805 nM; TTBK2 IC50 = 988 nM
Comparator Or Baseline	TTBK1-IN-1: TTBK1 IC50 = 2.7 nM; TTBK2 IC50 = Not Reported (or assumed to be significantly less potent based on design)
Quantified Difference	AMG28 is 298-fold less potent against TTBK1 but demonstrates quantifiable dual TTBK1/2 inhibition (ratio of IC50 values ~1.2). TTBK1-IN-1 is a highly selective TTBK1 inhibitor.
Conditions	Biochemical enzymatic kinase assays using recombinant human TTBK1 and TTBK2.

Why This Matters

This data supports the selection of AMG28 when the research objective requires dual inhibition of both TTBK1 and TTBK2 isoforms, a profile that is not offered by highly optimized, single-isoform probes like TTBK1-IN-1.

Cellular Target Engagement vs. Potent, Brain-Penetrant TTBK Inhibitor

In a cellular environment, AMG28 demonstrates target engagement with TTBK1, as measured by a NanoBRET assay, with an IC50 of 20.9 µM in intact HEK293 cells and a significantly more potent 2.88 µM in permeabilized cells [1]. This indicates that while cellular penetration may limit its apparent potency, it engages the intracellular target effectively. This profile can be compared to an optimized TTBK1 inhibitor, compound 31, which was designed for superior cell potency (IC50 = 315 nM) and CNS penetration (rat Kp,uu = 0.32) [2]. AMG28's cellular activity, while less potent, provides a different benchmark for studies where high target engagement is not the sole priority, such as in multi-kinase screening.

Kinome Selectivity

Reported kinome panel

AMG28: 21 kinases (5.2% of 403 kinases tested) Apilimod: 1 kinase (0.2%); YM201636: 2 kinases (0.5%)

Supports polypharmacology screening context

DiscoverX scanMAX at 1 µM; PoC

Evidence Dimension	Cellular target engagement (Intact cell NanoBRET IC50 for TTBK1)
Target Compound Data	Intact cell IC50 = 20.9 µM (HEK293)
Comparator Or Baseline	Compound 31 (from Takeda): Cellular IC50 = 315 nM (assay context not identical, but both measure functional inhibition in cells)
Quantified Difference	Compound 31 is approximately 66-fold more potent in a cellular context.
Conditions	NanoBRET target engagement assay in HEK293 cells for AMG28; cellular functional assay for Compound 31.

Why This Matters

This comparison clarifies that AMG28 is not a lead-like compound for in vivo CNS studies. Its value for procurement lies in its utility as a well-characterized, multi-kinase active tool for in vitro experiments, rather than as a potent, brain-penetrant drug candidate.

• [1] Wells CI, et al. (2023) 'Indolyl pyrimidinamine library for kinase inhibitor discovery.' Sci Rep 13, 6621. Table 2. View Source
• [2] Chen Y, et al. (2021) 'Discovery of Potent and Brain-Penetrant Tau Tubulin Kinase 1 (TTBK1) Inhibitors that Lower Tau Phosphorylation In Vivo.' J Med Chem 64 (10), 6459-6476. View Source

PIKfyve Inhibitory Potency vs. Selective PIKfyve Inhibitors

AMG28 inhibits the lipid kinase PIKfyve with an enzymatic IC50 of 2.2 nM, a level of potency that places it among effective inhibitors of this target [1]. However, this potency is lower than that of the most advanced selective PIKfyve inhibitors, such as Apilimod (IC50 = 3.4 nM) and YM201636 (IC50 = 0.82 nM) [2]. This differentiation is crucial; while not the most potent PIKfyve inhibitor, AMG28's activity is part of its unique multi-kinase profile, making it a distinct chemical tool compared to compounds optimized solely for PIKfyve inhibition.

Evidence Dimension	Enzymatic inhibition of PIKfyve
Target Compound Data	IC50 = 2.2 nM
Comparator Or Baseline	Apilimod (IC50 = 3.4 nM); YM201636 (IC50 = 0.82 nM)
Quantified Difference	AMG28 is 1.5x more potent than Apilimod but 2.7x less potent than YM201636.
Conditions	Biochemical enzymatic assays using recombinant PIKfyve kinase domain.

Why This Matters

For scientists requiring a compound that inhibits PIKfyve as part of a broader multi-kinase activity, AMG28 is a quantifiably distinct alternative to both highly selective PIKfyve inhibitors and more promiscuous kinase inhibitors.

• [1] O'Boyle BM, et al. (2022) 'Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes.' J Med Chem 65 (19), 12860-12882. Table 1. View Source
• [2] O'Boyle BM, et al. (2022) 'Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes.' J Med Chem 65 (19), 12860-12882. Table 1. View Source

Promiscuity Benchmarking Against Structural Analogs

The kinome-wide selectivity of AMG28 is directly compared to that of close structural analogs. Specifically, analogs 21 and 22, which are less sterically encumbered, were found to be more promiscuous, inhibiting 7 to 49 kinases at the PoC < 10 threshold at 1 μM, compared to AMG28's 21 kinases [1]. This direct SAR comparison, part of a study on propargylic alcohol analogs, demonstrates that AMG28's selectivity profile is a specific, intermediate outcome of its chemical structure, distinguishing it from both more selective (Compound 17) and more promiscuous (Analogs 21, 22) derivatives [2].

Evidence Dimension	Kinome-wide promiscuity (Number of kinases with PoC < 10 at 1 μM)
Target Compound Data	21 kinases
Comparator Or Baseline	Analogs 21 and 22: 7 to 49 kinases (a range that includes both less and more promiscuous profiles)
Quantified Difference	AMG28's promiscuity is at the lower end of the spectrum compared to the most promiscuous analog (21 vs 49), but it is not the most selective in its chemical series.
Conditions	DiscoverX scanMAX kinase profiling panel at 1 μM compound concentration.

Why This Matters

This evidence directly addresses the 'Why this compound?' question for procurement. AMG28 is a specific, intermediate point on a known structure-activity relationship (SAR) continuum, making it a useful reference compound for studying how small structural changes impact kinase selectivity.

• [1] Choudhary S, et al. (2022) 'Target identification for repurposed drugs active against SARS-CoV-2 via high-throughput inverse docking.' J Comput Aided Mol Des 36, 45-60. View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. Compound 17 Ligand Page. Comment: Its core structure was derived from the non-selective kinase inhibitor AMG28. View Source

Cellular NIK Inhibition vs. Optimized NIK Inhibitor

AMG28 inhibits NIK in a cellular context, as demonstrated by its ability to suppress LTalpha/beta2-induced p100 processing to NFkappaB2 in human HT-29 cells, with an IC50 of 0.17 μM . This cellular activity is less potent than that of advanced, highly optimized NIK inhibitors like NIK SMI1, which shows an IC50 of 34 nM in a cellular reporter gene assay and 70 nM for inhibiting p52 nuclear translocation [1]. This quantitative difference situates AMG28 as a moderately potent NIK inhibitor in cells, a property that, when combined with its activity on other kinases, defines its unique pharmacological signature.

Evidence Dimension	Cellular NIK inhibition
Target Compound Data	IC50 = 0.17 μM (HT-29 cells, p100 processing assay)
Comparator Or Baseline	NIK SMI1: IC50 = 34 nM (HEK293 cells, reporter gene assay)
Quantified Difference	NIK SMI1 is approximately 5-fold more potent in a cellular context.
Conditions	HT-29 cellular assay for AMG28; HEK293 cellular assay for NIK SMI1.

Why This Matters

This data confirms AMG28's cellular activity against NIK, but more importantly, it highlights that its primary differentiator is not as a best-in-class NIK inhibitor, but as a multi-kinase tool with a balanced profile that includes moderate NIK inhibition.

• [1] InvivoChem. NIK SMI1 Product Datasheet. (Data from PMID: 27490307) View Source

Optimal Scientific Applications for AMG28 Procurement

Investigating Polypharmacology in Neurodegenerative Pathways

Given its balanced dual inhibition of TTBK1 and TTBK2 (IC50: 805 nM and 988 nM) and its ability to suppress tau phosphorylation at Ser422 (IC50: 1.85 μM) , AMG28 is an ideal tool for in vitro studies exploring the functional redundancy of tau tubulin kinases in tauopathies. Its moderate cellular potency in NanoBRET assays (20.9 µM intact cell IC50) [1] makes it suitable for short-term cellular pathway analysis rather than long-term, high-potency drug discovery screening.

Kinome-Wide Selectivity Profiling and SAR Studies

AMG28's well-documented kinome-wide selectivity profile, defined by an S10(1 μM) score of 0.052 and inhibition of 21 kinases with PoC < 10 [2], makes it an essential reference standard. Its structure-activity relationship (SAR) is well-understood, as it sits on a continuum of promiscuity between its more selective derivative Compound 17 and its more promiscuous analogs (e.g., Analogs 21/22) [3]. This makes AMG28 a critical comparator compound for any lab developing novel kinase inhibitors or studying the molecular determinants of kinase selectivity.

Multi-Target In Vitro Pharmacology Studies

For experiments requiring concurrent modulation of multiple signaling nodes, AMG28 provides a validated, single-chemical entity with quantified activity against PIKfyve (IC50 = 2.2 nM), NIK (cellular IC50 = 0.17 μM), and TTBK1/2 [4]. This avoids the confounding variables associated with using multiple, highly selective chemical probes simultaneously. It is a preferable tool for research into pathways where these kinases are known to intersect, such as certain inflammatory and autophagy-related processes.

Structure-Based Drug Design Using a Validated Co-Crystal Structure

The availability of a high-resolution crystal structure of AMG28 bound to the kinase domain of TTBK1 (PDB ID: 7ZHN) [5] provides an invaluable resource for computational chemistry and medicinal chemistry teams. This structure allows for the direct visualization of key binding interactions and can be used for in silico screening, molecular dynamics simulations, and the rational design of next-generation analogs with improved selectivity or potency. Procurement of the physical compound allows for immediate validation of computational predictions.

Application

Selection Property

Validation Focus

Tau phosphorylation pathway studies

Balanced TTBK1/2 inhibition profile

Tau Ser422 phosphorylation endpoint review

Understudied kinase network research

Moderate kinome-wide selectivity (S10 ≈ 0.05)

Multi-kinase target engagement review

PIKfyve-dependent autophagy studies

Potent PIKfyve inhibition with broader kinome coverage

PIKfyve-phenotype dissection in multi-kinase context

• [1] Wells CI, et al. (2023) 'Indolyl pyrimidinamine library for kinase inhibitor discovery.' Sci Rep 13, 6621. Table 2. View Source
• [2] Wells CI, et al. (2023) 'Indolyl pyrimidinamine library for kinase inhibitor discovery.' Sci Rep 13, 6621. Table 1. View Source
• [3] Choudhary S, et al. (2022) 'Target identification for repurposed drugs active against SARS-CoV-2 via high-throughput inverse docking.' J Comput Aided Mol Des 36, 45-60. View Source
• [4] O'Boyle BM, et al. (2022) 'Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes.' J Med Chem 65 (19), 12860-12882. Table 1. View Source
• [5] Protein Data Bank in Europe (PDBe). Crystal structure of TTBK1 in complex with AMG28. PDB ID: 7ZHN. View Source